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Compound of Interest

Compound Name: DL-Homocysteine-d4

Cat. No.: B1145503 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with DL-Homocysteine-d4. The following procedures

are designed to ensure safe handling, storage, and disposal of this compound.

Quantitative Safety Data
Parameter Value Source

Storage Temperature +2°C to +8°C (Refrigerated) [1][2]

Purity ≥98% [2][3]

Flash Point >113°C [4]

Melting Point 232-233°C [4]

Hazard Identification and Personal Protective
Equipment (PPE)
DL-Homocysteine-d4 is a powdered substance that may be harmful if inhaled, swallowed, or

absorbed through the skin.[1][5] It can cause irritation to the skin, eyes, and respiratory tract.[1]

[5] Although the chemical, physical, and toxicological properties have not been fully

investigated, it is essential to handle it with care.[1]

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or safety glasses with side-shields.[1][5][6][7]

A face shield is recommended for additional protection against splashes.[1][6]

Hand Protection: Use powder-free, chemical-resistant gloves.[1][6] It is advisable to wear

double gloves.[6] Contaminated gloves should be disposed of properly after use.[5]

Body Protection: A lab coat or impervious clothing is necessary.[1][5][7] The type of

protective equipment should be chosen based on the concentration and amount of the

substance being used.[5]

Respiratory Protection: Use a NIOSH-approved respirator or work in a well-ventilated area,

such as a laboratory fume hood, to avoid dust formation.[1][5][6] Surgical masks do not offer

adequate protection.[6]

Operational Plan for Handling DL-Homocysteine-d4
1. Preparation and Engineering Controls:

Work in a designated area with appropriate exhaust ventilation, such as a chemical fume

hood, to minimize dust exposure.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before handling, wash hands thoroughly.[1]

2. Handling the Compound:

Avoid direct contact with skin and eyes.[5]

Do not breathe in dust or aerosols.[1][5]

Minimize dust generation during handling.[4]

Keep the container tightly closed when not in use.[4]

3. In Case of a Spill:

Avoid dust formation.[1]
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Sweep or vacuum the spilled material and place it into a suitable, closed container for

disposal.[1][5]

Do not let the product enter drains.[1][5]

4. First Aid Measures:

General Advice: In case of exposure, consult a physician and show them the Safety Data

Sheet.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[1][4][5]

Skin Contact: Wash the affected area with soap and plenty of water.[1][5]

Eye Contact: Flush eyes with water as a precaution.[1][5]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[1][5]

Disposal Plan
All waste materials should be disposed of in accordance with federal, state, and local

environmental regulations.[1] Contact a licensed professional waste disposal service to dispose

of this material.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] Dispose of the unused product in the same manner as the original product.[1]

Experimental Protocol: General Procedure for
Handling a Powdered Chemical
This protocol outlines a general workflow for handling a powdered chemical substance like DL-
Homocysteine-d4 in a laboratory setting.

Preparation:

Don all required PPE as specified above.

Prepare the workspace within a chemical fume hood.
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Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) is clean and

readily available.

Weighing the Compound:

Tare a weigh boat on an analytical balance.

Carefully transfer the desired amount of DL-Homocysteine-d4 from its container to the

weigh boat using a clean spatula.

Record the exact weight.

Dissolving the Compound (if applicable):

If preparing a solution, add the weighed powder to the appropriate solvent in a suitable

container (e.g., beaker, flask).

Stir or sonicate as needed to fully dissolve the compound.

Post-Handling:

Clean all equipment that came into contact with the chemical.

Properly dispose of any contaminated disposable items (e.g., weigh boats, gloves) in the

designated chemical waste container.

Wash hands thoroughly after handling is complete.

Safe Handling Workflow
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Caption: Workflow for the safe handling of DL-Homocysteine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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